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Compound of Interest

Compound Name: 2,4,4-Trimethyloctane

Cat. No.: B14563684

The structural variations among the isomers of undecane lead to significant differences in their
physical properties. Generally, increased branching disrupts intermolecular van der Waals
forces, resulting in lower boiling points compared to the linear n-undecane. Molecular symmetry
also plays a crucial role, with more symmetrical isomers often exhibiting higher melting points.

Data Presentation: Quantitative Data Summary

The following table summarizes the available quantitative data for n-undecane and a selection
of its branched isomers. The availability of experimental data for all 159 isomers is limited.
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Boiling Point Melting Point Density
Isomer Name CAS Number

(°C) (°C) (g/lcm?3) at 20°C
n-Undecane 1120-21-4 196 -26 0.740
2-Methyldecane 6975-98-0 189.3 - 0.737
3-Methyldecane 13151-34-3 188.1 - 189.1 -92.9 0.742
4-Methyldecane 2847-72-5 188.7 - 0.741
5-Methyldecane 13151-35-4 186.1 -57.06 (est.) 0.742
2,3-

_ 2884-06-2 186 -57.06 (est.) 0.7438
Dimethylnonane
4,4-
17302-18-0 186 - -

Dimethylnonane

Experimental Protocols

The following are detailed methodologies for key experiments used to determine the
physicochemical properties of undecane isomers.

Determination of Boiling Point

 Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals
the surrounding atmospheric pressure.

o Methodology (Capillary Method):
o Sample Preparation: A small amount of the liquid undecane isomer is placed in a test tube.

o Apparatus Setup: A capillary tube, sealed at one end, is placed open-end-down into the
test tube containing the sample. The test tube is then attached to a thermometer.

o Heating: The apparatus is heated in a controlled manner, for instance, using a Thiele tube
or a melting point apparatus with a heating block.
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o Observation: As the temperature rises, a stream of bubbles will emerge from the open end
of the capillary tube. The heat is then slightly reduced. The boiling point is the temperature
at which the last bubble emerges and the liquid just begins to enter the capillary tube.

Determination of Melting Point

e Principle: The melting point of a solid is the temperature at which it changes state from solid
to liquid. For pure crystalline compounds, this occurs over a narrow range.

o Methodology (Capillary Method):

o Sample Preparation: A small amount of the solid undecane isomer is finely powdered and
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists
of a heated block and a means of observing the sample, often with magnification.

o Heating: The sample is heated at a controlled rate. A rapid heating rate can be used
initially, followed by a slower rate (1-2°C per minute) as the expected melting point is
approached.

o Observation: The melting range is recorded from the temperature at which the first drop of
liquid appears to the temperature at which the entire sample has melted.

Determination of Density

¢ Principle: Density is the mass of a substance per unit volume. For liquids, it is often
determined using a pycnometer, which is a flask with a precisely known volume.

e Methodology (Pycnometer Method):

o Calibration: The empty pycnometer is weighed. It is then filled with
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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